Cas no 2192389-03-8 (N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide)

• Product Name: N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide
• CAS No: 2192389-03-8
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• CID: 5410618
• PubChem ID: 132306430
• Update Time: 2025-05-22

N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4-difluorophenyl)oxan-4-yl]prop-2-enamide
• 2192389-03-8
• AKOS033679220
• EN300-6636823
• Z3488504611
• N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide

• Inchi： 1S/C14H15F2NO2/c1-2-13(18)17-14(5-7-19-8-6-14)11-4-3-10(15)9-12(11)16/h2-4,9H,1,5-8H2,(H,17,18)
• InChI Key： JGZKKFQYTZNZSZ-UHFFFAOYSA-N
• SMILES： C(NC1(C2=CC=C(F)C=C2F)CCOCC1)(=O)C=C

Computed Properties

• Exact Mass: 267.10708505g/mol
• Monoisotopic Mass: 267.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.3±45.0 °C(Predicted)
• pka: 13.11±0.20(Predicted)

Additional information on N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide

N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide: A Comprehensive Overview

N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide, also known by its CAS number 2192389-03-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a tetrahydro-2H-pyran ring system substituted with a 2,4-difluorophenyl group at the 4-position and an acrylamide moiety attached via an N-linkage. This combination of functional groups endows the compound with intriguing chemical and biological properties.

Recent studies have highlighted the importance of tetrahydro-2H-pyran derivatives in medicinal chemistry. The tetrahydrofuran-like ring structure is known for its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems. The presence of the 2,4-difluorophenyl group further enhances the compound's electronic properties, making it a promising candidate for various applications. For instance, the fluorine atoms in the phenyl ring contribute to increased lipophilicity and metabolic stability, which are desirable traits in drug candidates.

The acrylamide moiety in N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide plays a pivotal role in determining its reactivity and selectivity. Acrylamides are known for their ability to undergo various types of polymerization and can serve as intermediates in the synthesis of more complex molecules. In this compound, the acrylamide group may facilitate interactions with nucleophilic or electrophilic partners, depending on the reaction conditions. This makes it a versatile building block for constructing larger molecular frameworks.

Recent research has focused on optimizing the synthesis of N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide to improve yield and purity. One study reported a novel two-step synthesis involving a Mitsunobu reaction followed by an amidation step. This approach not only simplified the synthetic pathway but also enhanced the overall efficiency of the process. Additionally, computational studies have been conducted to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into its potential as a drug candidate.

In terms of biological activity, N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide has shown promise in several assays. For example, it has demonstrated moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. Furthermore, preliminary toxicity studies suggest that the compound exhibits low cytotoxicity at therapeutic concentrations, which is a favorable attribute for drug development.

Looking ahead, researchers are exploring ways to modify the structure of N-[4-(2,4-Difluorophenyl)tetrahydro-2H-pyran-4-yl]-2-propenamide to enhance its bioavailability and efficacy. One approach involves introducing additional functional groups that could improve solubility or target specificity. Another area of interest is investigating its potential as a prodrug or delivery vehicle for other therapeutic agents.

In conclusion, N-[4-(cas no)-N-[(product name)] is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its unique structural features and promising biological properties make it a valuable tool for advancing drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.